Cas no 537653-07-9 (16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol)

537653-07-9 structure
Product name:16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol
16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol Chemical and Physical Properties
Names and Identifiers
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- DTXCID00598452
- DTXSID50647702
- 16-HYDROPEROXY-3,6,9,12,15-PENTAOXAHEPTACOSAN-1-OL
- 537653-07-9
- 16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol
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- Inchi: InChI=1S/C22H46O8/c1-2-3-4-5-6-7-8-9-10-11-22(30-24)29-21-20-28-19-18-27-17-16-26-15-14-25-13-12-23/h22-24H,2-21H2,1H3
- InChI Key: LCVFHZRPRMTIAK-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 438.31926842Da
- Monoisotopic Mass: 438.31926842Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 26
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 95.8Ų
16-Hydroperoxy-3,6,9,12,15-pentaoxaheptacosan-1-ol Related Literature
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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